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Compound of Interest

Compound Name: Co 102862

Cat. No.: B1669277

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed application notes and protocols for the preparation of a stock
solution of the compound designated as Co 102862 using Dimethyl Sulfoxide (DMSO) as the
solvent. Due to the limited publicly available information for a compound with the specific
identifier "Co 102862," this protocol is based on best practices for handling chemical
compounds in a research setting. Researchers must supplement this guide with any specific
information provided by the compound supplier.

Disclaimer: The identifier "Co 102862" does not correspond to a readily identifiable chemical
entity in public chemical databases. The following protocols are generalized and should be
adapted based on the specific properties of the compound obtained.

Compound and Solvent Information

A summary of the essential properties for a generic compound and the solvent DMSO are
provided below. It is critical to replace the placeholder data for "Co 102862" with actual data
from the supplier's Certificate of Analysis (CoA) or Safety Data Sheet (SDS).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1669277?utm_src=pdf-interest
https://www.benchchem.com/product/b1669277?utm_src=pdf-body
https://www.benchchem.com/product/b1669277?utm_src=pdf-body
https://www.benchchem.com/product/b1669277?utm_src=pdf-body
https://www.benchchem.com/product/b1669277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dimethyl Sulfoxide

Parameter Co 102862

(DMSO)
Molecular Weight User to provide 78.13 g/mol
Formula User to provide C2HeOS
Appearance User to provide Clear, colorless liquid
Solubility in DMSO User to provide Miscible
Purity User to provide >99% (Anhydrous)
Storage Temperature User to provide Room Temperature

Experimental Protocols

Materials and Equipment
e Co0 102862 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» Sterile, amber glass vials or polypropylene tubes

o Calibrated analytical balance

» Vortex mixer

» Pipettors and sterile, filtered pipette tips

e Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution. The final concentration can
be adjusted based on experimental requirements and the solubility of Co 102862.

3.2.1. Calculation
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To prepare a 10 mM stock solution, the required mass of Co 102862 is calculated using the
following formula:

Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

Example Calculation (assuming a hypothetical Molecular Weight of 400 g/mol and a final
volume of 1 mL):

Mass (mg) = 0.010 mol/L * 400 g/mol * 0.001 L * 1000 mg/g = 4 mg

3.2.2. Step-by-Step Procedure

Preparation: Don appropriate PPE and perform all steps in a chemical fume hood.

» Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the calculated
amount of Co 102862 powder into the vial.

 Dissolution: Add the required volume of anhydrous DMSO to the vial containing the
compound.

e Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. If necessary, gentle
warming in a water bath (not exceeding 37°C) may aid dissolution, but verify compound
stability at elevated temperatures.

 Sterilization (Optional): If the stock solution will be used in sterile cell culture applications, it
can be sterilized by passing it through a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber vials or polypropylene tubes to minimize freeze-thaw cycles and exposure to light.
Store aliquots at -20°C or -80°C for long-term storage, as recommended by the supplier.

Visualizations
Experimental Workflow
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Caption: Workflow for Co 102862 Stock Solution Preparation.
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Signaling Pathway

As the biological target and mechanism of action for "Co 102862" are unknown, a generic
signaling pathway diagram is provided as a template. This should be replaced with the specific
pathway modulated by the compound of interest.

Generic Signaling Pathway
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Caption: Placeholder for the Co 102862 Signaling Pathway.

Safety and Handling

e Always consult the Safety Data Sheet (SDS) for Co 102862 before handling.

e« DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin. Handle with care and avoid direct contact.

o Work in a well-ventilated area, preferably a chemical fume hood.

» Dispose of all waste materials in accordance with institutional and local regulations.

Stability and Storage

» Store the powdered form of Co 102862 as recommended by the supplier, typically in a cool,
dry, and dark place.

e DMSO is hygroscopic; use anhydrous DMSO and store it properly to prevent water
absorption.

o Stock solutions in DMSO should be stored at -20°C or -80°C in tightly sealed, light-protected
aliquots.

» Avoid repeated freeze-thaw cycles, which can lead to compound degradation. It is best
practice to thaw a single aliquot for each experiment.

» The stability of Co 102862 in DMSO at various temperatures should be determined
experimentally or obtained from the supplier.

 To cite this document: BenchChem. [Application Notes and Protocols for Co 102862 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669277#co-102862-stock-solution-preparation-with-
dmso]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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